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Audience: Researchers, scientists, and drug development professionals.
Introduction

Tetramethylammonium triiodide ((CHs)4NI3) is a quaternary ammonium polyhalide salt that
has garnered significant interest in materials science.[1] Composed of a large, symmetric
tetramethylammonium ((CHs)4N*) cation and a linear triiodide (I13~) anion, this compound
serves as a versatile reagent.[1][2] Its applications extend from being an iodinating agent in
organic synthesis to a component in the development of conductive materials and ion transport
systems.[2][3] The distinct structural and electronic properties of tetramethylammonium
polyiodides, including their semiconducting nature, make them compelling candidates for
applications in electronics, fuel cells, and solar cells.[2][4][5] The conductivity of these materials
is closely linked to the formation of polyiodide chains, with conductivity generally increasing
with the number of iodine atoms.[5] This document provides detailed protocols for the synthesis
of tetramethylammonium triiodide and its characterization, along with insights into its
application in conductive materials.
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Properties of Tetramethylammonium Triiodide

The physical and chemical properties of tetramethylammonium triiodide are summarized in
the table below. The large tetramethylammonium cation is particularly effective at stabilizing

polyiodide anions like triiodide.[1] The compound can also exist in different crystalline forms, a
property known as polymorphism, which can influence its physical characteristics and stability.

[2]

Property Value Reference
Chemical Formula CaHa213N [3]
Molecular Weight 454.86 g/mol [2]
CAS Number 4337-68-2 [3]
Appearance Purple, rod-shaped crystals [6]
Canonical SMILES C--INVALID-LINK--(C)C.I[I-]I [3]

- Soluble in polar solvents like
Solubility [11[7]
ethanol and methanol.

Experimental Protocols
Synthesis of Tetramethylammonium Triiodide

The synthesis of tetramethylammonium triiodide is typically achieved through the direct
reaction of equimolar amounts of tetramethylammonium iodide and elemental iodine in a
suitable solvent.[1][6]

Materials and Equipment:

Tetramethylammonium iodide ((CHs)aNI)

lodine (I2)

Ethanol (95% or absolute)

Hexane or Diethyl ether (for washing)
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50 mL Beaker

Magnetic stir bar and hot plate

Stirring rod

Ice bath

Suction filtration apparatus (Buchner funnel, filter flask, vacuum source)
Vials for sample storage

Protocol:

Reactant Preparation: Weigh 0.5 g of tetramethylammonium iodide and add it to a 50 mL
beaker. Use a stirring rod to break up any clumps.[6]

Dissolution: Add 0.6 g of iodine and 12 mL of 95% ethanol to the beaker.[6]

Reaction: Place the beaker on a hot plate in a fume hood. Gently heat the solution (e.g., to
50-55°C) and stir slowly until both reactants have completely dissolved.[1][6] This process
should take approximately 10 minutes.[6] Avoid excessive heating to prevent the premature
formation of small crystals.[6]

Crystallization: Remove the beaker from the hot plate and allow it to cool slowly to room
temperature without agitation to encourage the growth of larger crystals.[6]

Cooling: Once the beaker has reached room temperature and crystals have formed, place it
in an ice bath for approximately 10 minutes to maximize crystal yield.[4][6]

Filtration and Washing: Collect the crystals using suction filtration. Wash the collected
crystals with a small amount of cold solvent, such as hexane or diethyl ether, until the filtrate
runs colorless.[1][6]

Drying: Air-dry the purified crystals overnight on the filter paper or in a desiccator.[1][6]

Storage: Weigh the final product and store it in a labeled, capped vial.[6] A typical yield for
this reaction is around 71.55%.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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